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This technical guide provides an in-depth overview of the core characteristics and applications

of the Ac-VETD-AMC peptide, a fluorogenic substrate for caspase-8. Designed for

researchers, scientists, and drug development professionals, this document outlines the

fundamental properties, experimental protocols, and key signaling pathways associated with

this research tool.

Core Characteristics of Ac-VETD-AMC
Ac-VETD-AMC is a synthetic tetrapeptide, N-acetyl-Val-Glu-Thr-Asp-7-amino-4-

methylcoumarin, designed as a sensitive substrate for caspase-8.[1][2] The peptide sequence

VETD is recognized and cleaved by active caspase-8 after the aspartate residue. This

cleavage event liberates the fluorescent reporter group, 7-amino-4-methylcoumarin (AMC),

which can be detected by fluorescence spectroscopy. The intensity of the fluorescence is

directly proportional to the caspase-8 activity in the sample.

Quantitative Data Summary
The following table summarizes the key quantitative characteristics of the Ac-VETD-AMC
peptide.
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Property Value Reference

Full Name
N-acetyl-Val-Glu-Thr-Asp-7-

amino-4-methylcoumarin
N/A

Amino Acid Sequence Ac-Val-Glu-Thr-Asp [2]

Molecular Formula C30H39N5O [1]

Molecular Weight 661.66 g/mol [1]

Excitation Wavelength 360-380 nm [2]

Emission Wavelength 440-460 nm [2]

Primary Target Enzyme Caspase-8 [1][2]

Storage
Store at -20°C, protect from

light
[3]

Note: Specific kinetic parameters such as Km and kcat for Ac-VETD-AMC are not readily

available in public literature and may vary depending on the specific assay conditions and

enzyme source.

Mechanism of Action and Signaling Pathway
Caspase-8 is an initiator caspase that plays a critical role in the extrinsic pathway of apoptosis.

This pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α) to

their corresponding death receptors on the cell surface. This binding event leads to the

recruitment of adaptor proteins like FADD and pro-caspase-8, forming the Death-Inducing

Signaling Complex (DISC). Within the DISC, pro-caspase-8 molecules undergo dimerization

and autocatalytic activation. The active caspase-8 then cleaves and activates downstream

effector caspases, such as caspase-3, leading to the execution of apoptosis. Ac-VETD-AMC
serves as an in vitro tool to measure the enzymatic activity of this activated caspase-8.
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Caspase-8 activation and substrate cleavage pathway.
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Experimental Protocols
The following is a generalized protocol for a fluorometric caspase-8 assay in a 96-well plate

format using a substrate like Ac-VETD-AMC. This protocol is based on standard procedures

for similar caspase-8 assays and may require optimization for specific experimental conditions.

[3][4][5]

Reagents and Materials
Ac-VETD-AMC Substrate: Stock solution (e.g., 1-10 mM in DMSO).

Lysis Buffer: (e.g., 250 mM HEPES, pH 7.4, 25 mM CHAPS, 25 mM DTT).

2x Reaction Buffer: (e.g., 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1%

CHAPS, 10% Sucrose, pH 7.2).

Cell Lysates: Prepared from control and treated cells.

Purified Active Caspase-8: (Optional, as a positive control).

Caspase-8 Inhibitor: (e.g., Z-IETD-FMK, for negative control).

96-well black microplate: For fluorescence measurements.

Fluorometric microplate reader: Capable of excitation at ~380 nm and emission at ~450 nm.

Experimental Workflow
Cell Lysate Preparation:

Induce apoptosis in your target cells using the desired method. Include a non-induced

control group.

Harvest cells (e.g., 1-5 x 106 cells) by centrifugation.

Resuspend the cell pellet in chilled Lysis Buffer (e.g., 50 µL per 2 x 106 cells) and incubate

on ice for 10-20 minutes.

Centrifuge the lysate at high speed (e.g., 10,000 x g) for 1-5 minutes at 4°C.
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Collect the supernatant, which contains the cytosolic proteins, for the assay. Determine the

protein concentration of the lysate.

Assay Setup:

Prepare a master mix of the 2x Reaction Buffer.

In a 96-well black microplate, add 50 µL of cell lysate (containing 100-200 µg of protein) to

each well.

Include wells for a blank (Lysis Buffer only), a positive control (purified active caspase-8),

and a negative control (lysate pre-incubated with a caspase-8 inhibitor for 10-15 minutes).

Add 50 µL of 2x Reaction Buffer to each well.

Reaction and Measurement:

Prepare the Ac-VETD-AMC substrate working solution by diluting the stock in the

appropriate buffer to the desired final concentration (typically 50 µM).

Add 5 µL of the Ac-VETD-AMC substrate solution to each well to initiate the reaction.

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the fluorescence using a microplate reader with an excitation wavelength of ~380

nm and an emission wavelength of ~450 nm. Readings can be taken kinetically or as an

endpoint measurement.

Data Analysis:

Subtract the blank reading from all sample readings.

Determine the fold-increase in caspase-8 activity by comparing the fluorescence of the

treated samples to the non-induced control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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